Cas no 1806513-58-5 (Methyl 3-bromo-2-(2-bromopropanoyl)benzoate)

• Product Name: Methyl 3-bromo-2-(2-bromopropanoyl)benzoate
• CAS No: 1806513-58-5
• MF: C₁₁H₁₀Br₂O₃
• MW: 350.003302097321
• CID: 4950954
• Update Time: 2025-10-10

Methyl 3-bromo-2-(2-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-(2-bromopropanoyl)benzoate

• Inchi： 1S/C11H10Br2O3/c1-6(12)10(14)9-7(11(15)16-2)4-3-5-8(9)13/h3-6H,1-2H3
• InChI Key： JUGUCHDDNKSQCA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1C(=O)OC)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-bromo-2-(2-bromopropanoyl)benzoate

Recent Advances in the Study of Methyl 3-bromo-2-(2-bromopropanoyl)benzoate (CAS: 1806513-58-5)

Methyl 3-bromo-2-(2-bromopropanoyl)benzoate (CAS: 1806513-58-5) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique bromination pattern, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the construction of complex pharmacophores and its role in modulating biological pathways.

One of the key areas of research involving Methyl 3-bromo-2-(2-bromopropanoyl)benzoate is its application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of novel kinase inhibitors, which showed promising activity against cancer cell lines. The study highlighted the compound's ability to undergo selective cross-coupling reactions, enabling the efficient assembly of diverse molecular architectures.

Another significant advancement was reported in a recent ACS Chemical Biology article, where researchers utilized Methyl 3-bromo-2-(2-bromopropanoyl)benzoate to synthesize a series of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are designed to degrade target proteins via the ubiquitin-proteasome system, offering a new therapeutic strategy for diseases such as cancer and neurodegenerative disorders. The study emphasized the compound's role in facilitating the incorporation of bromine atoms, which are critical for the stability and efficacy of the resulting PROTACs.

In addition to its synthetic applications, Methyl 3-bromo-2-(2-bromopropanoyl)benzoate has been investigated for its potential as a chemical probe in biological studies. A 2022 publication in Bioorganic & Medicinal Chemistry Letters described its use in the development of fluorescent probes for imaging cellular processes. The bromine atoms in the compound were found to enhance the photophysical properties of the probes, making them suitable for high-resolution imaging techniques.

Despite these promising developments, challenges remain in the large-scale production and optimization of Methyl 3-bromo-2-(2-bromopropanoyl)benzoate. Recent efforts have focused on improving its synthetic routes to enhance yield and purity. A 2023 study in Organic Process Research & Development outlined a scalable and cost-effective method for its preparation, addressing some of the limitations associated with traditional synthetic approaches.

Looking ahead, the continued exploration of Methyl 3-bromo-2-(2-bromopropanoyl)benzoate is expected to yield further insights into its applications in drug discovery and chemical biology. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop new therapeutic agents and investigate biological mechanisms. Future studies will likely focus on expanding its utility in targeted drug delivery systems and precision medicine.